Cas no 14208-08-3 (1-4-(pyridin-1-ium-1-yl)butylpyridin-1-ium dibromide)

1-4-(Pyridin-1-ium-1-yl)butylpyridin-1-ium dibromide is a quaternary ammonium compound featuring dual pyridinium moieties linked by a butyl chain, with bromide counterions. This structure confers strong cationic character, making it useful as a phase-transfer catalyst, surfactant, or antimicrobial agent. The extended alkyl spacer enhances solubility in polar solvents while maintaining stability under varied conditions. Its bifunctional design allows for efficient binding to anionic species, facilitating applications in organic synthesis and material science. The dibromide form ensures high reactivity in halogen exchange reactions. This compound is particularly valued for its thermal stability and compatibility with aqueous and organic media, supporting diverse industrial and research applications.
1-4-(pyridin-1-ium-1-yl)butylpyridin-1-ium dibromide structure
14208-08-3 structure
Product Name:1-4-(pyridin-1-ium-1-yl)butylpyridin-1-ium dibromide
CAS No:14208-08-3
MF:C14H18Br2N2
MW:374.11412191391
CID:158279
PubChem ID:203361
Update Time:2025-10-29

1-4-(pyridin-1-ium-1-yl)butylpyridin-1-ium dibromide Chemical and Physical Properties

Names and Identifiers

    • Pyridinium,1,1'-(1,4-butanediyl)bis-, bromide (1:2)
    • 1-(4-pyridin-1-ium-1-ylbutyl)pyridin-1-ium,dibromide
    • butylidene-1,4-dipyridinium dibromide
    • G.L. 104
    • P.M. 374
    • Pyridinium,1,1'-tetramethylenebis-,dibromide
    • Pyridinium, 1,1'-tetramethylenebis-, dibromide
    • DTXSID40931329
    • 1,4-Tetramethylen-bis-(pyridinium)-dibromid [German]
    • 1-(4-pyridin-1-ium-1-ylbutyl)pyridin-1-ium;dibromide
    • 1,4-bis(pyridinium)-butane dibromide
    • 1,1'-Tetramethylenebis(pyridinium bromide)
    • EN300-111176
    • CHEMBL1088018
    • 1-[4-(pyridin-1-ium-1-yl)butyl]pyridin-1-iumdibromide
    • 1,4-Tetramethylen-bis-(pyridinium)-dibromid
    • CS-0222458
    • 1-[4-(pyridin-1-ium-1-yl)butyl]pyridin-1-ium dibromide
    • 1,1'-(Butane-1,4-diyl)di(pyridin-1-ium) dibromide
    • C14H18Br2N2
    • 14208-08-3
    • 1-4-(pyridin-1-ium-1-yl)butylpyridin-1-ium dibromide
    • Inchi: 1S/C14H18N2.2BrH/c1-3-9-15(10-4-1)13-7-8-14-16-11-5-2-6-12-16;;/h1-6,9-12H,7-8,13-14H2;2*1H/q+2;;/p-2
    • InChI Key: OZXBTPBFHBTLJM-UHFFFAOYSA-L
    • SMILES: [Br-].[Br-].[N+]1(C=CC=CC=1)CCCC[N+]1C=CC=CC=1

Computed Properties

  • Exact Mass: 371.98400
  • Monoisotopic Mass: 371.984
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 150
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 7.8Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 7.76000
  • LogP: -4.25000

1-4-(pyridin-1-ium-1-yl)butylpyridin-1-ium dibromide Security Information

1-4-(pyridin-1-ium-1-yl)butylpyridin-1-ium dibromide Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-4-(pyridin-1-ium-1-yl)butylpyridin-1-ium dibromide Pricemore >>

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Additional information on 1-4-(pyridin-1-ium-1-yl)butylpyridin-1-ium dibromide

Comprehensive Overview of 1-4-(pyridin-1-ium-1-yl)butylpyridin-1-ium dibromide (CAS No. 14208-08-3)

1-4-(pyridin-1-ium-1-yl)butylpyridin-1-ium dibromide (CAS No. 14208-08-3) is a quaternary ammonium compound with significant applications in various scientific and industrial fields. This compound, characterized by its dual pyridinium groups linked by a butyl chain, exhibits unique physicochemical properties that make it valuable in materials science, biomedical research, and catalysis. Its structure, featuring positively charged nitrogen atoms, enables interactions with anionic species, rendering it useful in ion exchange and molecular recognition applications.

In recent years, the demand for functionalized pyridinium salts like 1-4-(pyridin-1-ium-1-yl)butylpyridin-1-ium dibromide has surged due to their role in green chemistry and sustainable materials. Researchers are increasingly exploring its potential in ionic liquids, where its high thermal stability and tunable solubility are advantageous. Additionally, its antimicrobial properties have sparked interest in pharmaceutical formulations and surface coatings, aligning with the global focus on hygiene and infection control.

The synthesis of CAS No. 14208-08-3 typically involves the quaternization of pyridine derivatives with dibromoalkanes, a process optimized for high yield and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure. Its dibromide counterion enhances solubility in polar solvents, facilitating its use in aqueous-phase reactions. This adaptability has led to its incorporation in nanotechnology for designing smart materials and drug delivery systems.

From an industrial perspective, 1-4-(pyridin-1-ium-1-yl)butylpyridin-1-ium dibromide is gaining traction in electrolyte formulations for energy storage devices, including batteries and supercapacitors. Its ability to stabilize electrochemical interfaces makes it a candidate for next-generation renewable energy solutions. Moreover, its fluorescence properties are being investigated for sensing applications, particularly in environmental monitoring and bioimaging.

Safety and handling of CAS No. 14208-08-3 adhere to standard laboratory protocols, emphasizing proper ventilation and personal protective equipment. While not classified as hazardous under typical conditions, its ionic nature necessitates careful storage to prevent moisture absorption. Regulatory compliance ensures its safe use in cosmetics and agrochemicals, where it serves as a stabilizer or bioactive agent.

In conclusion, 1-4-(pyridin-1-ium-1-yl)butylpyridin-1-ium dibromide exemplifies the versatility of pyridinium-based compounds in modern science. Its multifaceted applications—from advanced materials to healthcare innovations—underscore its relevance in addressing contemporary challenges. As research progresses, this compound is poised to play a pivotal role in emerging technologies, cementing its status as a cornerstone of molecular engineering.

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